Cas no 2034266-37-8 ((5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone)

• Product Name: (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone
• CAS No: 2034266-37-8
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 5377405
• Update Time: 2025-08-04

(5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone

• Inchi： 1S/C15H13N5O2/c21-15(19-9-12(10-19)20-7-6-16-18-20)13-8-14(22-17-13)11-4-2-1-3-5-11/h1-8,12H,9-10H2
• InChI Key： ZEIHWMPUQLZKMR-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2=CC=CC=C2)ON=1)(N1CC(N2C=CN=N2)C1)=O

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.6±60.0 °C(Predicted)
• pka: 0.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone

Introduction to (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone (CAS No. 2034266-37-8)

The compound (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone, identified by its CAS number 2034266-37-8, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a combination of isoxazole, triazole, and azetidine rings, makes it a subject of intense study for scientists exploring novel pharmacophores.

In recent years, the development of new drug candidates has been heavily influenced by the discovery of molecules with unique structural motifs. The presence of multiple heterocyclic rings in (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone not only contributes to its complex chemical profile but also opens up possibilities for a wide range of biological interactions. This compound has been investigated for its potential roles in various biological pathways, including those related to inflammation, cancer, and infectious diseases.

The isoxazole ring is particularly noteworthy in this context. Isoxazoles are known for their broad spectrum of biological activities, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a phenyl group at the 5-position of the isoxazole ring further enhances the molecule's potential by introducing additional electronic and steric effects that can modulate its biological behavior. This modification has been shown to improve the binding affinity and selectivity of the compound towards specific targets.

Similarly, the triazole ring is another key feature that contributes to the pharmacological potential of this compound. Triazoles are widely recognized for their stability and versatility in drug design. They can form strong hydrogen bonds with biological targets and exhibit favorable pharmacokinetic properties. The presence of a 1H-1,2,3-triazol-1-yl moiety in (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone suggests that this compound may interact with proteins or enzymes in a manner that could be therapeutically beneficial.

The azetidine ring adds another layer of complexity to the molecule's structure. Azetidines are five-membered heterocycles that can mimic certain amino acid residues in proteins. This structural feature can be exploited to develop molecules that interact specifically with target proteins, potentially leading to the discovery of new drugs with high selectivity and low toxicity.

Recent studies have begun to explore the synthetic pathways and derivatives of this compound. Researchers have reported novel synthetic strategies that allow for the efficient preparation of (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-yl)-1-azetidinyl]methanone and its analogs. These methods often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of efficient synthetic routes is crucial for both academic research and industrial applications.

The biological evaluation of this compound has also seen significant progress. In vitro studies have demonstrated that derivatives of this molecule can exhibit promising activities against various disease-related targets. For instance, some analogs have shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. These findings have prompted further investigation into the potential therapeutic applications of this class of compounds.

In addition to its biological activities, the chemical properties of (5-Phenyl-3-isoxazolyl)[3-(1H-1,2,3-triazol-1-y)-l -azetidinyl]methanone make it an interesting subject for medicinal chemistry studies. The presence of multiple reactive sites allows for extensive structural modifications, enabling researchers to fine-tune the pharmacological properties of the molecule. This flexibility has led to the discovery of several novel derivatives with enhanced potency and selectivity.

The computational modeling and drug design approaches have also played a crucial role in understanding the interactions between this compound and its biological targets. Molecular docking studies have been used to predict how this molecule might bind to specific proteins or enzymes. These predictions provide valuable insights into the mechanisms by which the compound exerts its biological effects and can guide the design of more effective drug candidates.

The future prospects for this compound are promising. As research continues to uncover new biological activities and synthetic strategies, it is likely that additional derivatives will be developed with even greater therapeutic potential. The combination of computational modeling, synthetic chemistry, and biological evaluation will continue to drive innovation in this field.

In conclusion, (5-phienyI_3_isoxazolyI)[³¹(lH-l ,23_triazolyI-l)y]-l_azetidinyI)methanyIone (CAS No_ 2034266_37_8) represents an exciting area_of_research_with_possibilities_for_new_drug_development_ Its_unique_structural_features_and_biologicaI_activities_make_it_a_valuable_subject_for_further_studies_in_the_field_of_medicinal_chemistry_and_biological_science_s.